Cas no 100131-78-0 (Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]-)

• Product Name: Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]-
• CAS No: 100131-78-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 123967
• PubChem ID: 45086355
• Update Time: 2025-04-18

Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]-
• Ketone,4-isopropyl-2-methylpyrrol-3-yl methyl (6CI)
• Ethanone, 1-[2-methyl-4-(1-methylethyl)-1H-pyrrol-3-yl]- (9CI)
• 100131-78-0
• 1-(4-Isopropyl-2-methyl-1H-pyrrol-3-yl)ethanone

• Inchi： 1S/C10H15NO/c1-6(2)9-5-11-7(3)10(9)8(4)12/h5-6,11H,1-4H3
• InChI Key： IUHURASDMYARKH-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC=C1C(C)C

Computed Properties

• Exact Mass: 164.10762
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86